(4As,5S,8aS)-8a-(1,3-dioxolan-2-yl)-2,5-dimethyl-5-(4-methylpent-3-enyl)-3,4,4a,6,7,8-hexahydro-2H-naphthalen-1-one
(4As,5S,8aS)-8a-(1,3-dioxolan-2-yl)-2,5-dimethyl-5-(4-methylpent-3-enyl)-3,4,4a,6,7,8-hexahydro-2H-naphthalen-1-one
Brand Name:
Vulcanchem
CAS No.:
115376-32-4
VCID:
VC0055126
InChI:
InChI=1S/C21H34O3/c1-15(2)7-5-10-20(4)11-6-12-21(19-23-13-14-24-19)17(20)9-8-16(3)18(21)22/h7,16-17,19H,5-6,8-14H2,1-4H3/t16?,17-,20+,21+/m0/s1
SMILES:
CC1CCC2C(CCCC2(C1=O)C3OCCO3)(C)CCC=C(C)C
Molecular Formula:
C21H34O3
Molecular Weight:
334.5 g/mol
(4As,5S,8aS)-8a-(1,3-dioxolan-2-yl)-2,5-dimethyl-5-(4-methylpent-3-enyl)-3,4,4a,6,7,8-hexahydro-2H-naphthalen-1-one
CAS No.: 115376-32-4
Main Products
VCID: VC0055126
Molecular Formula: C21H34O3
Molecular Weight: 334.5 g/mol
| CAS No. | 115376-32-4 |
|---|---|
| Product Name | (4As,5S,8aS)-8a-(1,3-dioxolan-2-yl)-2,5-dimethyl-5-(4-methylpent-3-enyl)-3,4,4a,6,7,8-hexahydro-2H-naphthalen-1-one |
| Molecular Formula | C21H34O3 |
| Molecular Weight | 334.5 g/mol |
| IUPAC Name | (4aS,5S,8aS)-8a-(1,3-dioxolan-2-yl)-2,5-dimethyl-5-(4-methylpent-3-enyl)-3,4,4a,6,7,8-hexahydro-2H-naphthalen-1-one |
| Standard InChI | InChI=1S/C21H34O3/c1-15(2)7-5-10-20(4)11-6-12-21(19-23-13-14-24-19)17(20)9-8-16(3)18(21)22/h7,16-17,19H,5-6,8-14H2,1-4H3/t16?,17-,20+,21+/m0/s1 |
| Standard InChIKey | YXNQMYYPGYBXJH-JMCPUQKHSA-N |
| Isomeric SMILES | CC1CC[C@H]2[C@](CCC[C@@]2(C1=O)C3OCCO3)(C)CCC=C(C)C |
| SMILES | CC1CCC2C(CCCC2(C1=O)C3OCCO3)(C)CCC=C(C)C |
| Canonical SMILES | CC1CCC2C(CCCC2(C1=O)C3OCCO3)(C)CCC=C(C)C |
| Synonyms | (4aS)-8aβ-(1,3-Dioxolan-2-yl)octahydro-2,5-dimethyl-5α-(4-methyl-3-pentenyl)-1(2H)-naphthalenone |
| PubChem Compound | 13874387 |
| Last Modified | Nov 11 2021 |
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